Cas no 7668-02-2 (4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione)
7668-02-2 structure
Product Name:4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione
CAS No:7668-02-2
MF:C9H8N2O2
MW:176.172021865845
CID:982852
PubChem ID:268319
Update Time:2025-04-20
4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione
- 4-methyl-1,8-naphthyridine-2,7-diol;
- SCHEMBL17407740
- 4-methyl-1,8-naphthyridine-2,7(1h,8h)-dione
- 4-methyl-1,8-naphthyridine-2,7-diol
- 7668-02-2
- AKOS024323363
- NSC-108479
- 4-methyl[1,8]naphthyridine-2,7-diol
- NSC108479
- SCHEMBL11591322
- DTXSID70296251
- DB-218973
-
- Inchi: 1S/C9H8N2O2/c1-5-4-8(13)11-9-6(5)2-3-7(12)10-9/h2-4H,1H3,(H2,10,11,12,13)
- InChI Key: DYXXFJOZBXIFML-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)C2C=CC(NC=2N1)=O
Computed Properties
- Exact Mass: 176.05900
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 65.72000
- LogP: 0.52480
4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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